Cas no 39107-91-0 (N,N-diethylethanamine;2,2,2-tribromoacetic acid)

• Product Name: N,N-diethylethanamine;2,2,2-tribromoacetic acid
• CAS No: 39107-91-0
• MF: C₈H₁₆Br₃NO₂
• MW: 397.9301404953
• CID: 2825329
• PubChem ID: 71359307
• Update Time: 2025-04-21

N,N-diethylethanamine;2,2,2-tribromoacetic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID40783163
• Tribromoacetic acid--N,N-diethylethanamine (1/1)
• 39107-91-0
• N,N-diethylethanamine;2,2,2-tribromoacetic acid

• Inchi： 1S/C6H15N.C2HBr3O2/c1-4-7(5-2)6-3;3-2(4,5)1(6)7/h4-6H2,1-3H3;(H,6,7)
• InChI Key： PYZKJXPZBBFFSC-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)(Br)Br.N(CC)(CC)CC

Computed Properties

• Exact Mass: 396.87107Da
• Monoisotopic Mass: 394.87312Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų